2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-yl]-N-(2,3-dimethylphenyl)acetamide
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Description
2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-yl]-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H22Cl2N4O2 and its molecular weight is 421.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis Processes
- Synthesis of T2288 : A practical synthesis process of N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, a compound structurally related to the query, is described. This process demonstrates a method starting from piperazine and N-chloroacetyl-2,6-xylidine, emphasizing the efficient removal of by-products and achieving a 68% active yield. This research contributes to the field by offering a scalable approach to synthesizing similar compounds (Guillaume et al., 2003).
Biological Screening and Applications
- Benzyl and Sulfonyl Derivatives for Biological Screening : A study on derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288) highlights their synthesis, characterization, and screening for antibacterial, antifungal, and anthelmintic activity. Some compounds showed significant biological activities, with potential applications in discovering new antibacterial, antifungal, anthelmintic agents, and in latent fingerprint analysis for forensic science (Khan et al., 2019).
Potential Pesticide Development
- Characterization of N-derivatives as Potential Pesticides : The study presents new powder diffraction data for N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide with potential pesticide applications. This research provides detailed experimental data on these organic compounds, offering insights into their structural properties and potential as pesticides (Olszewska et al., 2011).
Properties
IUPAC Name |
2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-yl]-N-(2,3-dimethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl2N4O2/c1-13-4-3-5-16(14(13)2)23-18(27)12-25-8-10-26(11-9-25)20(28)19-15(21)6-7-17(22)24-19/h3-7H,8-12H2,1-2H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPKMCIBWSQGQTG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN2CCN(CC2)C(=O)C3=C(C=CC(=N3)Cl)Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl2N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.